2-(3-methylbutanesulfinyl)pentanoic acid
Overview
Description
2-(3-methylbutanesulfinyl)pentanoic acid, also known as MBSPA, is a synthetic organic compound that is widely used in a variety of scientific and industrial research applications. It is a carboxylic acid derivative of 3-methylbutanesulfinylpentane, and is a white, crystalline solid that is soluble in water, alcohols, and many other organic solvents. In its pure form, it is odorless and has a melting point of 88-90 °C.
Scientific Research Applications
2-(3-methylbutanesulfinyl)pentanoic acid is widely used in scientific research applications, such as the synthesis of novel compounds, the study of enzyme-catalyzed reactions, and the study of the mechanism of action of drugs. It is also used in the synthesis of pharmaceuticals and other compounds, as well as in the study of the structure and function of proteins.
Mechanism of Action
2-(3-methylbutanesulfinyl)pentanoic acid is an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the biosynthesis of prostaglandins and other compounds involved in inflammation and pain. By inhibiting the activity of COX-2, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In particular, it has been shown to reduce inflammation and pain, as well as to inhibit the activity of enzymes involved in the synthesis of prostaglandins and other compounds involved in inflammation and pain. Additionally, this compound has been shown to have antioxidant and antifungal properties.
Advantages and Limitations for Lab Experiments
2-(3-methylbutanesulfinyl)pentanoic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available from a variety of sources. Additionally, it is easy to synthesize and can be stored for long periods of time without degradation. However, this compound is also limited in its use in laboratory experiments due to its relatively low solubility in water and its tendency to form insoluble precipitates when mixed with other compounds.
Future Directions
2-(3-methylbutanesulfinyl)pentanoic acid has a number of potential future applications in scientific research. For example, it could be used in the development of new drugs for the treatment of inflammation and pain. Additionally, it could be used in the development of new compounds for the synthesis of pharmaceuticals and other compounds. Finally, it could be used in the development of new compounds for the study of enzyme-catalyzed reactions and the structure and function of proteins.
Synthesis Methods
2-(3-methylbutanesulfinyl)pentanoic acid can be synthesized through a number of methods, including the reaction of 3-methylbutanesulfinylpentane with acetic anhydride, the reaction of 3-methylbutanesulfinylpentane with ethyl chloroformate, and the reaction of 3-methylbutanesulfinylpentane with acetic acid. The reaction of 3-methylbutanesulfinylpentane with ethyl chloroformate is the most widely used method for the synthesis of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methylbutanesulfinyl)pentanoic acid involves the reaction of 3-methylbutanethiol with chloroacetic acid to form 2-(3-methylbutanethio)acetic acid, which is then oxidized to 2-(3-methylbutanesulfinyl)acetic acid. This intermediate is then reacted with pentanoic acid to form the final product.", "Starting Materials": [ "3-methylbutanethiol", "chloroacetic acid", "pentanoic acid", "oxidizing agent (e.g. hydrogen peroxide, sodium hypochlorite)" ], "Reaction": [ "Step 1: Reaction of 3-methylbutanethiol with chloroacetic acid in the presence of a base (e.g. sodium hydroxide) to form 2-(3-methylbutanethio)acetic acid.", "Step 2: Oxidation of 2-(3-methylbutanethio)acetic acid with an oxidizing agent (e.g. hydrogen peroxide, sodium hypochlorite) to form 2-(3-methylbutanesulfinyl)acetic acid.", "Step 3: Reaction of 2-(3-methylbutanesulfinyl)acetic acid with pentanoic acid in the presence of a coupling agent (e.g. N,N'-dicyclohexylcarbodiimide) to form 2-(3-methylbutanesulfinyl)pentanoic acid." ] } | |
CAS RN |
1700380-63-7 |
Molecular Formula |
C10H20O3S |
Molecular Weight |
220.3 |
Purity |
95 |
Origin of Product |
United States |
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